N-(6-chlorobenzo[d]thiazol-2-yl)-2-(methylsulfonyl)-N-(pyridin-2-ylmethyl)benzamide

• IUPAC Name: N-(6-chloro-1,3-benzothiazol-2-yl)-2-methylsulfonyl-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C21H16ClN3O3S2/c1-30(27,28)19-8-3-2-7-16(19)20(26)25(13-15-6-4-5-11-23-15)21-24-17-10-9-14(22)12-18(17)29-21/h2-12H,13H2,1H3
• InChI Key: RXRICDOESAIETR-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC=C1C(=O)N(CC2=CC=CC=N2)C3=NC4=C(S3)C=C(C=C4)Cl
• Molecular Formula: C21H16ClN3O3S2
• Molecular Weight: 458.0 g/mol

Description

N-(6-chlorobenzo[d]thiazol-2-yl)-2-(methylsulfonyl)-N-(pyridin-2-ylmethyl)benzamide is a useful research compound. Its molecular formula is C21H16ClN3O3S2 and its molecular weight is 457.95. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structure-Activity Relationships and Metabolic Stability

One study explored the structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors, investigating various 6,5-heterocycles to improve metabolic stability. This research aimed at reducing metabolic deacetylation observed in compounds similar to N-(6-chlorobenzo[d]thiazol-2-yl)-2-(methylsulfonyl)-N-(pyridin-2-ylmethyl)benzamide, leading to the development of imidazopyridazine analogs with similar in vitro potency and in vivo efficacy while showcasing minimal deacetylated metabolites in hepatocytes (Stec et al., 2011).

Cardiac Electrophysiological Activity

Another study focused on the synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides and benzene-sulfonamides, identifying compounds with potency comparable to known selective class III agents. This demonstrates the chemical's relevance in developing treatments for arrhythmias and other cardiac conditions (Morgan et al., 1990).

Synthesis and Characterization of Derivatives

Research into the synthesis of 3-Chloro-6-methyl-dibenzo[c,f][1,2]thiazepin-11(6H)-one 5,5-dioxide, a key intermediate of Tianeptine, showcases the compound's role in synthesizing pharmaceutical agents. This study provides insights into optimizing conditions for various synthetic steps, highlighting the compound's utility in medicinal chemistry (Xiu-lan, 2009).

Antimalarial and COVID-19 Drug Utilization

A theoretical investigation into antimalarial sulfonamides as potential COVID-19 drugs utilized computational calculations and molecular docking studies. This research demonstrates the broader applicability of these compounds in addressing contemporary global health challenges by exploring their antimalarial activity and potential efficacy against COVID-19 (Fahim & Ismael, 2021).